Cas no 1219454-01-9 (3-[4-(4-Chloro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one)

• Product Name: 3-[4-(4-Chloro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• CAS No: 1219454-01-9
• MF: C₁₄H₇ClF₃N₃O₂
• MW: 341.672492265701
• MDL: MFCD30725928
• CID: 4783972
• Update Time: 2025-07-23

3-[4-(4-Chloro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-(4-Chloro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-(2-trifluoromethyl-4-chlorophenyl)pyridin-2-yl]-1,2,4-o xadiazol-5-one
• 3-[4-(4-Chloro-2-trifluoromethyl-phenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one
• 3-[4-[4-chloro-2-(trifluoromethyl)phenyl]pyridin-2-yl]-2H-1,2,4-oxadiazol-5-one

• MDL： MFCD30725928
• Inchi： 1S/C14H7ClF3N3O2/c15-8-1-2-9(10(6-8)14(16,17)18)7-3-4-19-11(5-7)12-20-13(22)23-21-12/h1-6H,(H,20,21,22)
• InChI Key： FSHCMDCSGBEHFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(F)(F)F)C=1)C1C=CN=C(C2=NOC(N2)=O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 500
• XLogP3: 3.8
• Topological Polar Surface Area: 63.6

Additional information on 3-[4-(4-Chloro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one

Introduction to Compound with CAS No 1219454-01-9 and Product Name: *3-[4-(4-Chloro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one*

Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound with CAS No 1219454-01-9 and the product name 3-[4-(4-Chloro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one has garnered significant attention due to its unique structural features and potential pharmacological applications. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their biological activity and mechanistic insights.

The structural framework of this compound incorporates several key functional groups that contribute to its distinct chemical properties. The presence of a pyridine ring substituted with a 4-chloro-2-trifluoromethylphenyl moiety enhances its interactability with biological targets. Additionally, the incorporation of a 4H-[1,2,4]oxadiazol-5-one core introduces a scaffold that is known for its stability and reactivity in various chemical transformations. These features make it an attractive candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. The compound in question has been explored for its potential in modulating pathways associated with inflammation, cancer, and neurodegenerative diseases. The pyridine-pyrimidine hybrid structure is particularly interesting as it allows for multiple points of interaction with biological receptors, potentially leading to enhanced binding affinity and selectivity.

One of the most compelling aspects of this compound is its ability to engage with enzymes and receptors through multiple binding sites. This polyvalent interaction can lead to the development of more potent and selective therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are crucial targets in oncology and cardiovascular diseases. The chloro and trifluoromethyl substituents further enhance the lipophilicity of the molecule, improving its membrane permeability and bioavailability.

The oxadiazole ring is another critical component of this compound that contributes to its pharmacological profile. Oxadiazoles are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anti-inflammatory properties. The 5-one substitution at the oxadiazole ring adds an additional layer of functionality that can be exploited for further derivatization and optimization. This allows chemists to fine-tune the properties of the molecule to achieve desired pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. Molecular docking studies have been performed using this compound to identify potential binding sites on target proteins. These studies have revealed that the compound can effectively interact with key residues on enzymes such as Janus kinases (JAKs) and protein tyrosine kinases (PTKs), which are overexpressed in various types of cancer.

The synthesis of this compound has also been optimized to ensure high yields and purity. Multi-step synthetic routes have been developed that involve palladium-catalyzed cross-coupling reactions, nucleophilic substitutions, and cyclization reactions. These synthetic strategies not only provide access to the desired product but also allow for easy modification of the molecular structure to explore new analogs with enhanced properties.

In conclusion, the compound with CAS No 1219454-01-9 and the product name *3-[4-(4-Chloro-2-trifluoromethylphenyl)-pyridin-2-yl]-4H-[1,2,4]oxadiazol-5-one* represents a promising candidate for further development in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for drug discovery efforts aimed at treating various diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in developing next-generation therapeutic agents.